Pioglitazone Thiazolidinedione Ring-opened N-β-D-Glucuronide
Pioglitazone Thiazolidinedione Ring-opened N-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1296832-76-2
VCID:
VC0126172
InChI:
InChI=1S/C25H30N2O10S/c1-2-13-3-6-15(26-12-13)9-10-36-16-7-4-14(5-8-16)11-17(23(31)32)38-25(35)27-22-20(30)18(28)19(29)21(37-22)24(33)34/h3-8,12,17-22,28-30H,2,9-11H2,1H3,(H,27,35)(H,31,32)(H,33,34)/t17?,18-,19-,20+,21-,22+/m0/s1
SMILES:
CCC1=CN=C(C=C1)CCOC2=CC=C(C=C2)CC(C(=O)O)SC(=O)NC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C25H30N2O10S
Molecular Weight:
550.579
Pioglitazone Thiazolidinedione Ring-opened N-β-D-Glucuronide
CAS No.: 1296832-76-2
Reference Standards
VCID: VC0126172
Molecular Formula: C25H30N2O10S
Molecular Weight: 550.579
CAS No. | 1296832-76-2 |
---|---|
Product Name | Pioglitazone Thiazolidinedione Ring-opened N-β-D-Glucuronide |
Molecular Formula | C25H30N2O10S |
Molecular Weight | 550.579 |
IUPAC Name | (2S,3S,4S,5R,6R)-6-[[1-carboxy-2-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]ethyl]sulfanylcarbonylamino]-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C25H30N2O10S/c1-2-13-3-6-15(26-12-13)9-10-36-16-7-4-14(5-8-16)11-17(23(31)32)38-25(35)27-22-20(30)18(28)19(29)21(37-22)24(33)34/h3-8,12,17-22,28-30H,2,9-11H2,1H3,(H,27,35)(H,31,32)(H,33,34)/t17?,18-,19-,20+,21-,22+/m0/s1 |
Standard InChIKey | GQCWGHHINCKKGE-DVGPLREDSA-N |
SMILES | CCC1=CN=C(C=C1)CCOC2=CC=C(C=C2)CC(C(=O)O)SC(=O)NC3C(C(C(C(O3)C(=O)O)O)O)O |
Synonyms | 1-[[[[1-Carboxy-2-[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]ethyl]thio]carbonyl]amino]-1-deoxy-β-D-glucopyranuronic Acid; |
PubChem Compound | 71751677 |
Last Modified | Nov 11 2021 |
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